N-[2-(3-bromophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide

• Molecular Formula: C17H15BrN2O2
• Molecular Weight: 359.2 g/mol
• IUPAC Name: N-[2-(3-bromophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide
• InChI: InChI=1S/C17H15BrN2O2/c1-10(2)16(21)19-13-6-7-15-14(9-13)20-17(22-15)11-4-3-5-12(18)8-11/h3-10H,1-2H3,(H,19,21)
• InChI Key: DSKDAXRQBYRONV-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)Br

Description

N-[2-(3-bromophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide is a chemical compound that has been studied extensively in scientific research. This compound is commonly referred to as BMB, and it has been found to have several important applications in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of BMB involves its ability to bind to specific proteins in cells, thereby altering their activity and function. This binding can result in changes in cellular signaling pathways, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
BMB has been found to have several important biochemical and physiological effects, including its ability to inhibit the activity of certain enzymes, alter the expression of specific genes, and induce apoptosis in cancer cells. It has also been found to have potential neuroprotective effects, and may have applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

BMB has several advantages for use in lab experiments, including its high sensitivity and specificity for detecting protein-protein interactions, as well as its ability to selectively target specific proteins in cells. However, it also has some limitations, including its potential toxicity and the need for specialized equipment and expertise to use it effectively.

Future Directions

There are several future directions for research on BMB, including its potential use as a therapeutic agent for the treatment of cancer and neurodegenerative diseases. Additionally, further research is needed to fully understand its mechanism of action and to develop more effective methods for its synthesis and use in scientific research.

Synthesis Methods

The synthesis of BMB involves several steps, including the reaction of 3-bromobenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-amino-5-bromo-1,3-benzoxazole to form the intermediate, which is then reacted with 2-methylpropanoyl chloride to yield the final product, BMB.

Scientific Research Applications

BMB has been studied extensively in scientific research due to its potential applications in the field of biochemistry and pharmacology. It has been found to have several important applications, including its use as a fluorescent probe for the detection of protein-protein interactions, as well as its potential use as a therapeutic agent for the treatment of cancer.